2-(2-morpholino-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-phenethylacetamide

• IUPAC Name: 2-(2-morpholin-4-yl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C23H23N5O3S2/c29-18(24-9-8-16-5-2-1-3-6-16)15-28-22(30)20-21(19(26-28)17-7-4-14-32-17)33-23(25-20)27-10-12-31-13-11-27/h1-7,14H,8-13,15H2,(H,24,29)
• InChI Key: LDAGAEZSHVKZMG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC3=C(S2)C(=NN(C3=O)CC(=O)NCCC4=CC=CC=C4)C5=CC=CS5
• Molecular Formula: C23H23N5O3S2
• Molecular Weight: 481.6 g/mol
• CAS No.: 1021096-06-9

Description

2-(2-morpholino-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-phenethylacetamide is a useful research compound. Its molecular formula is C23H23N5O3S2 and its molecular weight is 481.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The synthesis of novel thiazolo[4,5-d]pyridazine derivatives, including compounds with structures similar to the specified chemical, has been extensively studied. These compounds have been synthesized to explore their potential biological activities. For instance, a series of novel 2-(N-pyrrolidino, N-piperidino, or N-morpholino)-7-phenyl(α-furoyl or α-thienyl)-[1,3]thiazolo[4,5-d]pyridazinones were synthesized and tested for their in vivo analgesic and anti-inflammatory activities, characterized by various spectroscopy techniques (Demchenko et al., 2015). Additionally, research has revealed that certain thiazolo[4,5-d]pyridazines display significant antimicrobial activity, with some compounds showing greater inhibitory effects on Gram-positive strains compared to Gram-negative ones, as well as notable activity against Candida albicans (Faidallah et al., 2013).

Anticancer and Antimicrobial Properties

Investigations into the anticancer properties of related compounds have also been reported. For example, analogues of (dibenzo[b,d]thiophen-4-yl)-2-morpholino-4H-chromen-4-one demonstrated significant potential in inhibiting DNA-dependent protein kinase (DNA-PK), a key enzyme involved in DNA repair processes in cancer cells. These compounds have shown to potentiate the cytotoxicity of ionizing radiation in vitro, suggesting a promising avenue for enhancing radiotherapy effectiveness (Cano et al., 2013).

Moreover, the antimicrobial evaluation of certain 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides has highlighted their potential as active agents against a selection of microbial species, indicating a less toxic profile suitable for further biological application trials (Gul et al., 2017).